Cas no 922718-57-8 (2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 922718-57-8
• MF: C₁₆H₂₄BNO₂
• MW: 273.17826461792
• MDL: MFCD11044665
• CID: 796976
• PubChem ID: 16102686
• Update Time: 2025-05-20

2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• 1,2,3,4-tetrahydro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
• 1,2,3,4-TETRAHYDRO-2-METHYL-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ISOQUINOLINE
• 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-isoquinoline
• Isoquinoline,1,2,3,4-tetrahydro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1,2,3,4-Tetrahydro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline (ACI)
• 2-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• 2-Methyl-1,2,3,4-tetrahydro-isoquinoline-6-boronic acid pinacol ester
• SCHEMBL586404
• CS-0131457
• MFCD11044665
• 922718-57-8
• XLB71857
• G18852
• 2-Methyl-1,2,3,4-tetrahydroisoquinoline-6-boronic acid pinacol ester
• SB39952
• DTXSID40582875
• SY040981
• BS-24799

• MDL： MFCD11044665
• Inchi： 1S/C16H24BNO2/c1-15(2)16(3,4)20-17(19-15)14-7-6-13-11-18(5)9-8-12(13)10-14/h6-7,10H,8-9,11H2,1-5H3
• InChI Key： QRMAQYCEYDOEGC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=C2CCN(CC2=CC=1)C

Computed Properties

• Exact Mass: 273.1900092g/mol
• Monoisotopic Mass: 273.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 922718-57-8)

The compound 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 922718-57-8) is a highly versatile boronic ester derivative with significant applications in pharmaceutical research, organic synthesis, and material science. Its unique structure, featuring a tetrahydroisoquinoline core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in modern synthetic chemistry.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in drug discovery and development. The 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline is particularly noteworthy for its potential in creating biologically active molecules, such as kinase inhibitors and other therapeutic agents. Researchers are increasingly exploring its utility in designing targeted therapies for diseases like cancer and neurodegenerative disorders, aligning with the growing interest in precision medicine.

The compound's CAS No. 922718-57-8 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and medicinal chemistry. Its boronate ester group enhances stability and solubility, making it suitable for diverse reaction conditions. This property is critical for API (Active Pharmaceutical Ingredient) synthesis, where reproducibility and scalability are paramount.

From a synthetic perspective, the tetrahydroisoquinoline scaffold is a privileged structure in drug design, often associated with CNS (Central Nervous System) activity. The incorporation of a dioxaborolane group further expands its applicability, enabling efficient late-stage functionalization of complex molecules. This aligns with the current trend toward fragment-based drug design, where modular building blocks like this compound are indispensable.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike some traditional reagents, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline is often favored for its relatively mild reaction conditions and lower toxicity profile, meeting the industry's shift toward green chemistry principles. This makes it a sustainable choice for large-scale manufacturing processes.

In material science, the compound's boron center offers unique electronic properties, making it a candidate for organic electronics and optoelectronic materials. Researchers are investigating its potential in OLED (Organic Light-Emitting Diode) technologies and photovoltaic cells, areas that are gaining traction due to the global push for renewable energy solutions.

For those seeking custom synthesis or bulk quantities of CAS No. 922718-57-8, it is essential to partner with reputable suppliers who adhere to strict quality control standards. The compound's purity and stability are critical for ensuring consistent performance in both research and industrial applications.

In summary, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline represents a cutting-edge tool in synthetic and medicinal chemistry. Its multifaceted applications, from drug discovery to advanced materials, underscore its relevance in addressing some of today's most pressing scientific challenges. As the field evolves, this compound is poised to remain a cornerstone of innovation.